Cas no 1104-36-5 (Dansylphenylalanine)

• Product Name: Dansylphenylalanine
• CAS No: 1104-36-5
• MF: C₂₁H₂₂N₂O₄S
• MW: 398.475384235382
• MDL: MFCD00037730
• CID: 145098
• PubChem ID: 87567990
• Update Time: 2025-10-28

Dansylphenylalanine Chemical and Physical Properties

Names and Identifiers

• (S)-2-(5-(Dimethylamino)naphthalene-1-sulfonamido)-3-phenylpropanoic acid
• Dansyl-L-phenylalanine
• L-Phenylalanine,N-[[5-(dimethylamino)-1-naphthalenyl]sulfonyl]-
• 5-Dimethylaminonaphthalene-1-sulfonyl-L-phenylalanine
• Dns-Phe-OH
• Dansy
• DANSYL-L-PHE
• DNS-phenylalanine
• Dansylphenylalanine
• N-Dns-L-Phenylalanine
• N-DANSYL-L-PHENYLALANINE
• Dansyl-(S)-phenylalanine
• dansyl-L-phenylalanine free acid
• dansyl phenylalanine
• L-Phenylalanine, N-[[5-(dimethylamino)-1-naphthalenyl]sulfonyl]-
• GPIOGTIFRDHWSB-SFHVURJKSA-N
• M245
• ST50411442
• D1500
• N-([5-(Dimethylamino)-1
• Q27457038
• N-([5-(Dimethylamino)-1-naphthyl]sulfonyl)phenylalanin
• N',N'-diethyl-N-(2-pyridyl)ethane-1,2-diamine
• J-002424
• SCHEMBL4134328
• N-{[5-(dimethylamino)naphthalen-1-yl]sulfonyl}-L-phenylalanine
• A802194
• AKOS015894385
• CS-0065732
• T70086
• MFCD00037730
• N-([5-(Dimethylamino)-1-naphthyl]sulfonyl)phenylalanine #
• HY-118349
• BS-23513
• 2-(5-DIMETHYLAMINO-NAPHTHALENE-1-SULFONYLAMINO)-3-PHENYL-PROPIONIC ACID
• 1104-36-5
• NS00045591
• (2S)-2-[[5-(dimethylamino)naphthalen-1-yl]sulfonylamino]-3-phenylpropanoic acid
• CHEMBL1230677

• MDL： MFCD00037730
• Inchi： 1S/C21H22N2O4S/c1-23(2)19-12-6-11-17-16(19)10-7-13-20(17)28(26,27)22-18(21(24)25)14-15-8-4-3-5-9-15/h3-13,18,22H,14H2,1-2H3,(H,24,25)/t18-/m0/s1
• InChI Key： GPIOGTIFRDHWSB-SFHVURJKSA-N
• SMILES： S(C1=CC=CC2=C(C=CC=C12)N(C)C)(N[C@H](C(=O)O)CC1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 398.13000
• Monoisotopic Mass: 398.13
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 625
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 95.1

Experimental Properties

• Color/Form: Not determined
• Density: 1.324
• Melting Point: 169.0 to 173.0 deg-C
• Boiling Point: 604.7°Cat760mmHg
• Flash Point: 319.5°C
• Refractive Index: 1.653
• PSA: 95.09000
• LogP: 4.35170
• Solubility: Not determined

Dansylphenylalanine Security Information

• WGK Germany：3
• Safety Instruction： S22-S24/25
• Storage Condition：−20°C
• Safety Term：S22;S24/25

Additional information on Dansylphenylalanine

Comprehensive Guide to Dansylphenylalanine (CAS No. 1104-36-5): Properties, Applications, and Market Insights

Dansylphenylalanine (CAS No. 1104-36-5) is a fluorescent derivative of phenylalanine, widely recognized for its unique spectroscopic properties and applications in biochemical research. This compound belongs to the dansyl amino acid family, which is extensively used in fluorescence labeling and analytical chemistry. The dansyl group in Dansylphenylalanine enhances its fluorescence, making it a valuable tool for studying protein interactions, enzyme kinetics, and other molecular processes.

The chemical structure of Dansylphenylalanine consists of a phenylalanine backbone conjugated with a dansyl chloride moiety. This modification significantly increases its fluorescence quantum yield, allowing researchers to detect and quantify it at very low concentrations. The compound exhibits strong absorption in the UV range (around 340 nm) and emits fluorescence in the visible spectrum (approximately 500 nm), which is ideal for various spectroscopic techniques.

One of the most common applications of Dansylphenylalanine is in HPLC (High-Performance Liquid Chromatography) and mass spectrometry for the analysis of amino acids and peptides. Its fluorescent properties enable sensitive detection, even in complex biological matrices. Researchers also utilize Dansylphenylalanine as a fluorescence probe to study protein folding, ligand binding, and other dynamic processes in biochemistry.

In recent years, the demand for fluorescent labeling reagents like Dansylphenylalanine has surged due to advancements in proteomics and drug discovery. The compound's ability to provide real-time insights into molecular interactions makes it indispensable in modern laboratories. Additionally, its compatibility with automated peptide synthesizers has expanded its use in peptide-based therapeutics and bioconjugation strategies.

The market for Dansylphenylalanine is driven by its versatility and the growing emphasis on precision medicine and biomarker discovery. Pharmaceutical companies and academic institutions are increasingly adopting fluorescent probes to accelerate research in cancer biology, neurodegenerative diseases, and metabolic disorders. As a result, suppliers of Dansylphenylalanine are focusing on high-purity formulations to meet the stringent requirements of these applications.

For researchers looking to purchase Dansylphenylalanine, it is essential to consider factors such as purity, solubility, and storage conditions. The compound is typically available as a lyophilized powder or in solution, with stability being a critical parameter for long-term experiments. Proper handling and storage at recommended temperatures (usually -20°C) are necessary to maintain its fluorescence efficiency.

In summary, Dansylphenylalanine (CAS No. 1104-36-5) is a cornerstone in fluorescence-based research, offering unparalleled sensitivity and specificity. Its applications span from analytical chemistry to drug development, making it a staple in laboratories worldwide. As the scientific community continues to explore new frontiers in molecular imaging and diagnostics, the relevance of Dansylphenylalanine is expected to grow further.